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Compound of Interest

Compound Name: diSulfo-Cy3 alkyne

Cat. No.: B15598285

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
diSulfo-Cy3 alkyne is a water-soluble, bright, and photostable fluorescent dye belonging to

the cyanine family.[1][2] Its chemical structure incorporates an alkyne group, enabling covalent

labeling of azide-modified biomolecules through a highly efficient and specific bioorthogonal

reaction known as copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), or "click

chemistry".[3][4][5] The presence of two sulfonate groups significantly enhances its water

solubility, making it an ideal probe for labeling proteins, nucleic acids, and other biological

molecules in aqueous environments without the need for organic co-solvents.[3][6] These

attributes make diSulfo-Cy3 alkyne a versatile tool for a wide range of fluorescence

microscopy applications, including immunofluorescence, fluorescence in situ hybridization

(FISH), and the study of protein-protein interactions.[6]

Physicochemical Properties
The spectral properties of diSulfo-Cy3 alkyne are summarized in the table below. These

properties are critical for designing fluorescence microscopy experiments, including the

selection of appropriate excitation sources and emission filters.
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Property Value Reference

Excitation Maximum (λmax) 548 nm [7][8]

Emission Maximum (λem) 567 nm [7][8]

Molar Extinction Coefficient (ε) 162,000 cm-1M-1 [7][8]

Quantum Yield (Φ) 0.15 [7][8]

Molecular Weight 675.8 g/mol [7]

Solubility Water, DMSO, DMF [7][9]

Storage -20°C, protected from light [7][10][11]

Experimental Workflows and Protocols
Labeling of Azide-Modified Biomolecules via Click
Chemistry
This protocol describes the general procedure for labeling an azide-modified protein with

diSulfo-Cy3 alkyne. The reaction can be adapted for other biomolecules like nucleic acids.

Materials:

diSulfo-Cy3 alkyne

Azide-modified protein (in a suitable buffer, e.g., PBS)

Copper(II) sulfate (CuSO₄) stock solution (e.g., 20 mM in water)

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) stock solution (e.g., 100 mM in water)

Sodium ascorbate stock solution (e.g., 300 mM in water, freshly prepared)

DMSO (for dissolving the dye, if not purchased as a solution)

Purification column (e.g., size-exclusion chromatography)

Protocol:
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Prepare diSulfo-Cy3 Alkyne Solution: Dissolve diSulfo-Cy3 alkyne in DMSO to prepare a

stock solution (e.g., 10 mM).

Prepare Reaction Mixture: In a microcentrifuge tube, combine the following in order:

Azide-modified protein solution (e.g., to a final concentration of 1-10 mg/mL).

diSulfo-Cy3 alkyne stock solution (to a final concentration of 4-50 equivalents excess to

the protein).

THPTA stock solution (to a final concentration of 25 equivalents).

CuSO₄ stock solution (to a final concentration of 25 equivalents).

Initiate the Reaction: Add the freshly prepared sodium ascorbate stock solution to initiate the

click reaction (to a final concentration of 40 equivalents). Vortex briefly to mix.

Incubation: Protect the reaction from light and incubate at room temperature for 30-60

minutes.

Purification: Purify the labeled protein from excess dye and reaction components using a

suitable method, such as size-exclusion chromatography.

Storage: Store the purified, labeled protein at 4°C, protected from light. For long-term

storage, consider adding a cryoprotectant and storing at -20°C or -80°C.
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Caption: Workflow for labeling azide-modified proteins with diSulfo-Cy3 alkyne via click

chemistry.

Fluorescence Microscopy of Labeled Cells
This protocol provides a general guideline for imaging cells that have been labeled with

diSulfo-Cy3 alkyne.

Materials:

Cells cultured on coverslips or in imaging dishes

Fixative solution (e.g., 4% paraformaldehyde in PBS)
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Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

Blocking buffer (e.g., 1% BSA in PBS)

diSulfo-Cy3 alkyne-labeled antibody or probe

Nuclear counterstain (e.g., DAPI)

Antifade mounting medium

Fluorescence microscope with appropriate filters for Cy3 (e.g., TRITC filter set)

Protocol:

Cell Culture and Treatment: Culture cells to the desired confluency on a suitable imaging

substrate. Perform any necessary experimental treatments.

Fixation: Wash the cells with PBS and then fix with 4% paraformaldehyde for 10-15 minutes

at room temperature.

Permeabilization: Wash the cells with PBS and then permeabilize with 0.1% Triton X-100 in

PBS for 10 minutes (this step is optional and depends on the location of the target).

Blocking: Wash the cells with PBS and then block with 1% BSA in PBS for 30 minutes to

reduce non-specific binding.

Labeling: Incubate the cells with the diSulfo-Cy3 alkyne-labeled probe (e.g., an antibody)

diluted in blocking buffer for 1 hour at room temperature or overnight at 4°C.

Washing: Wash the cells three times with PBS for 5 minutes each to remove unbound

probes.

Counterstaining: Incubate the cells with a nuclear counterstain like DAPI for 5 minutes.

Mounting: Wash the cells with PBS and then mount the coverslip onto a microscope slide

using an antifade mounting medium.
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Imaging: Visualize the cells using a fluorescence microscope equipped with a filter set

appropriate for Cy3 (Excitation: ~550 nm, Emission: ~570 nm).
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Click to download full resolution via product page

Caption: General workflow for fluorescence microscopy of cells labeled with a diSulfo-Cy3

probe.

Signaling Pathway Visualization Example
diSulfo-Cy3 alkyne can be used to visualize components of signaling pathways. For example,

a researcher could metabolically label a newly synthesized protein that is part of a specific

pathway with an azide-containing amino acid. The protein can then be tagged with diSulfo-Cy3
alkyne for visualization.
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Caption: Visualizing a newly synthesized protein in a signaling pathway using diSulfo-Cy3
alkyne.

Conclusion
diSulfo-Cy3 alkyne is a robust and versatile fluorescent probe for labeling and visualizing

biomolecules in a variety of fluorescence microscopy applications. Its high water solubility,

bright fluorescence, and amenability to click chemistry make it an invaluable tool for

researchers in cell biology, molecular biology, and drug development. The protocols and data

provided here serve as a starting point for the successful application of this powerful

fluorophore in your research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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